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Compound of Interest

Compound Name: 3-chloro-N-methylaniline

Cat. No.: B1345671 Get Quote

This guide provides detailed information on the chemical structure and molecular properties of

3-chloro-N-methylaniline, a compound of interest for researchers, scientists, and

professionals in drug development.

Chemical Properties and Structure
3-chloro-N-methylaniline, also known as N-methyl-3-chloroaniline, is a secondary amine.[1]

Its chemical structure consists of a benzene ring substituted with a chlorine atom at the meta-

position (carbon 3) and a methylamino (-NHCH3) group.

Quantitative Data Summary

The key molecular properties of 3-chloro-N-methylaniline are summarized in the table below

for easy reference.
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Property Value Source

Molecular Formula C₇H₈ClN [2][3][4]

Molecular Weight 141.60 g/mol [2][3]

Exact Mass 141.034527 g/mol [2][4]

IUPAC Name 3-chloro-N-methylaniline [2]

CAS Number 7006-52-2 [2]

SMILES CNc1cccc(Cl)c1

InChIKey
WFGYSQDPURFIFL-

UHFFFAOYSA-N
[2][4]

Molecular Structure Visualization
The two-dimensional chemical structure of 3-chloro-N-methylaniline is depicted in the

diagram below. This visualization aids in understanding the spatial arrangement of atoms and

functional groups within the molecule.

Chemical structure of 3-chloro-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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